Cas no 64451-89-4 (6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid)
64451-89-4 structure
Product Name:6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid
CAS No:64451-89-4
MF:C12H16N2O6S
MW:316.330242156982
CID:2792065
PubChem ID:1594293
Update Time:2025-04-21
6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-{[(2-nitrophenyl)sulfonyl]amino}hexanoic acid
- STL306759
- AG-690/12477715
- AKOS002169029
- Hexanoic acid, 6-[[(2-nitrophenyl)sulfonyl]amino]-
- Z45511725
- 64451-89-4
- DTXSID70364560
- 6-[({2-nitrophenyl}sulfonyl)amino]hexanoic acid
- 6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid
-
- Inchi: 1S/C12H16N2O6S/c15-12(16)8-2-1-5-9-13-21(19,20)11-7-4-3-6-10(11)14(17)18/h3-4,6-7,13H,1-2,5,8-9H2,(H,15,16)
- InChI Key: OLZMEKXMURAPSJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NCCCCCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 316.07290741Da
- Monoisotopic Mass: 316.07290741Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 138Ų
6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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